Cas no 683761-43-5 (4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide
• CAS No: 683761-43-5
• MF: C₂₂H₂₂N₂O₄S
• MW: 410.486084461212
• CID: 5902929
• PubChem ID: 5017327
• Update Time: 2025-10-29

4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide
• Oprea1_383367
• 4-[benzyl(methyl)sulfamoyl]-N-(3-methoxyphenyl)benzamide
• AKOS024603181
• 683761-43-5
• 4-(N-benzyl-N-methylsulfamoyl)-N-(3-methoxyphenyl)benzamide
• VU0488936-1
• F1122-0700

• Inchi： 1S/C22H22N2O4S/c1-24(16-17-7-4-3-5-8-17)29(26,27)21-13-11-18(12-14-21)22(25)23-19-9-6-10-20(15-19)28-2/h3-15H,16H2,1-2H3,(H,23,25)
• InChI Key： XTYKJCOWZBIVOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=C(C=2)OC)=O)=CC=1)(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 410.13002836g/mol
• Monoisotopic Mass: 410.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide

Introduction to 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 683761-43-5 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide, provides a detailed insight into its structural composition, which includes benzamide moieties, sulfamoyl groups, and aromatic rings with specific substitutions. This intricate structure not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the discovery and synthesis of molecules that can modulate biological pathways effectively. The presence of multiple functional groups in 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide suggests its capability to interact with biological targets in multiple ways, thereby offering a versatile platform for drug design. Specifically, the benzyl and methyl sulfamoyl groups can serve as pharmacophores that enhance binding affinity and selectivity, while the 3-methoxyphenyl ring contributes to metabolic stability and solubility.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Recent studies have highlighted the importance of benzamide derivatives in modulating neurotransmitter systems, particularly in the context of Alzheimer's disease and other cognitive impairments. The structural features of 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide, including its aromatic system and sulfamoyl moiety, are reminiscent of known bioactive molecules that have demonstrated efficacy in preclinical models. This has prompted researchers to explore its potential as a lead compound for further development.

The sulfamoyl group, in particular, has been extensively studied for its pharmacological properties. It is known to enhance binding interactions by forming hydrogen bonds with polar residues on target proteins. In the case of 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide, the sulfamoyl group is positioned strategically to interact with enzymes and receptors involved in neuroprotection and inflammation. This has led to investigations into its potential anti-inflammatory effects, which are increasingly relevant given the growing recognition of inflammation's role in various chronic diseases.

Furthermore, the methoxy group on the 3-position of the phenyl ring adds another layer of complexity to this molecule's biological activity. Methoxy-substituted phenols are well-documented for their ability to influence metabolic pathways and cellular signaling. In particular, they have been shown to modulate cytochrome P450 enzymes, which are crucial for drug metabolism. The presence of this group in 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide suggests that it may exhibit prolonged half-life and reduced susceptibility to rapid degradation, thereby increasing its therapeutic window.

The benzyl group also contributes significantly to the compound's overall properties. Benzyl-substituted amides are known to enhance lipophilicity, which can improve membrane permeability and oral bioavailability. This characteristic is particularly important for drug candidates that need to cross the blood-brain barrier or other biological membranes. By incorporating a benzyl group into its structure, 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide may achieve better pharmacokinetic profiles compared to simpler analogs.

In terms of synthetic chemistry, the preparation of 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between aromatic rings and sulfamoyl groups. These methods not only facilitate the synthesis but also allow for modifications that can fine-tune biological activity.

The compound's potential applications extend beyond neurological disorders. Preliminary studies have suggested that it may also have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. The sulfamoyl group has been shown to interfere with essential bacterial enzymes, making it a promising candidate for developing novel antibiotics. This dual functionality—both neurological modulation and antimicrobial activity—makes 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide a particularly intriguing molecule for further exploration.

Ethical considerations are also an important aspect when evaluating new drug candidates like this one. Given its complex structure and multiple potential targets, thorough toxicological studies are essential before it can be considered for clinical use. However, preliminary toxicity assessments have shown that it exhibits low acute toxicity at tested doses, suggesting that it may be relatively safe for further development.

In conclusion, 4-benzyl(methyl)sulfamoyl-N-(3-methoxyphenyl)benzamide, identified by its CAS number 683761-43-5, represents a significant advancement in chemical biology research. Its unique structural features make it a versatile tool for modulating biological pathways associated with neurological disorders and potentially other diseases as well. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in shaping future drug development strategies.